Cas no 19253-84-0 (Glucosinalbate)

Glucosinalbate is a naturally occurring glucosinolate compound derived from cruciferous vegetables, known for its bioactive properties. It serves as a precursor to isothiocyanates, which exhibit potent antioxidant and anti-inflammatory effects. This compound is particularly valued for its role in supporting cellular health and metabolic processes. Its stable molecular structure allows for efficient absorption and bioavailability in biological systems. Glucosinalbate is widely studied for its potential applications in nutraceuticals and functional foods, owing to its ability to modulate oxidative stress and promote detoxification pathways. Its compatibility with various formulations makes it a versatile ingredient in health-focused products. Research continues to explore its mechanisms in supporting overall wellness.

Glucosinalbate structure

Product Name:Glucosinalbate

CAS No:19253-84-0

MF:C₁₄H₁₉NO₁₀S₂

MW:425.431362390518

CID:220821

PubChem ID:9601115

Update Time:2025-07-02

Glucosinalbate Chemical and Physical Properties

Names and Identifiers

- b-D-Glucopyranose, 1-thio-,1-[4-hydroxy-N-(sulfooxy)benzeneethanimidate]
- Glucosinalbate
- [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-2-(4-hydroxyphenyl)-N-sulfooxyethanimidothioate
- SINALBIN, POTASSIUM SALT
- 4-Hydroxybenzyl glucosinolate
- glucosinalbin
- p-hydroxybenzyl glucosinolate
- 1-Thio-β-D-glucopyranose 1-[N-(hydroxysulfonyloxy)-4-hydroxybenzeneethaneimidate]
- 1-Thio-β-D-glucopyranose 1-[N-(hydroxysulfonyloxy)-2-(4-hydroxyphenyl)ethaneimidate]
- 1-S-[1-[(Hydroxysulfonyloxy)imino]-2-(4-hydroxyphenyl)ethyl]-1-thio-β-D-glucopyranose
- p-hydroxybenzyl glucosinolate,glucosinalbin
- [3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 2-(4-hydroxyphenyl)-N-sulfooxyethanimidothioate
- Sinalbin
- ((2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl) (1E)-2-(4-hydroxyphenyl)-N-sulfooxy-ethanimidothioate
- GLUCOPYRANOSE, 1-THIO-, 1-(2-(P-HYDROXYPHENYL)ACETOHYDROXIMATE) NO-(HYDROGEN SULFATE), .BETA.-D-
- .BETA.-D-GLUCOPYRANOSE, 1-THIO-, 1-(4-HYDROXY-N-(SULFOOXY)BENZENEETHANIMIDATE)
- UNII-MZ3RB28MCY
- beta-D-Glucopyranose, 1-thio-, 1-(4-hydroxy-N-(sulfooxy)benzeneethanimidate)
- AKOS040740796
- CHEBI:189937
- Glucopyranose, 1-thio-, 1-(2-(p-hydroxyphenyl)acetohydroximate) NO-(hydrogen sulfate), beta-D-
- 19253-84-0
- MZ3RB28MCY
- [2-[3-(4-Hydroxy-3,5-Dimethoxyphenyl)acryloyloxy]ethyl]trimethylammonium,saltwith 1-thio-beta-d-glucopyranose 1-[4-hydroxy-N-(sulphooxy)phenylacetimidate](1:1)
- [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-2-(4-hydroxyphenyl)-N-sulooxyethanimidothioate
- Glucosinalbin-
- p-Hydroxybenzylglucosinolate
- p-hydroxybenzylglucosinolate,glucosinalbin
- DTXSID90871983
- 1-S-[2-(4-Hydroxyphenyl)-N-(sulfooxy)ethanimidoyl]-1-thiohexopyranose
- (((2-(4-Hydroxyphenyl)-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)thio)ethylidene)amino)oxy)sulfonic acid
- 20196-67-2
- 1-thio-b-D-Glucopyranose 1-(4-hydroxy-N-(sulfooxy)benzeneethanimidate)
- ((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl) (1E)-2-(4-hydroxyphenyl)-N-sulfooxyethanimidothioate
- 1-Thio-b-D-glucopyranose 1-[4-hydroxy-N-(sulfooxy)benzeneethanimidate]
- Inchi： 1S/C14H19NO10S2/c16-6-9-11(18)12(19)13(20)14(24-9)26-10(15-25-27(21,22)23)5-7-1-3-8(17)4-2-7/h1-4,9,11-14,16-20H,5-6H2,(H,21,22,23)/b15-10+/t9-,11-,12+,13-,14+/m1/s1
- InChI Key： WWBNBPSEKLOHJU-BXLHIMNRSA-N
- SMILES： S(/C(/CC1C=CC(=CC=1)O)=N/OS(=O)(=O)O)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

Exact Mass: 425.04500
Monoisotopic Mass: 425.04503815 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 27
Rotatable Bond Count: 7
Complexity: 602
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: -0.6
Topological Polar Surface Area: 220
Molecular Weight: 425.4

Experimental Properties

Melting Point: 191-192°C
PSA: 220.02000
LogP: -0.31850

Glucosinalbate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
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TRC	G214620-10mg	Glucosinalbin	19253-84-0		10mg	$ 515.00	2022-06-02
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